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Compound of Interest

Compound Name: 2-(Trimethylsilyl)ethanethiol

Cat. No.: B094172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Role of 2-
(Trimethylsilyl)ethanethiol in Modern Chemistry
2-(Trimethylsilyl)ethanethiol, also known as (2-mercaptoethyl)trimethylsilane, is a pivotal

reagent in organic synthesis, particularly valued in the realms of medicinal chemistry and

materials science. Its unique bifunctional nature, possessing both a nucleophilic thiol group and

a sterically demanding, yet chemically stable, trimethylsilyl moiety, allows for its application as a

protected sulfide dianion equivalent.[1] This attribute is particularly useful in the intricate

synthesis of complex molecules, such as thionucleosides, where precise introduction of a sulfur

atom is required.[1][2] The trimethylsilyl group offers a level of stability and compatibility with

various reaction conditions that makes this compound a valuable tool for researchers. This

guide provides an in-depth exploration of the synthesis and purification of 2-
(trimethylsilyl)ethanethiol, offering a robust, field-proven protocol for its preparation in a

laboratory setting.

Physicochemical Properties
A summary of the key physicochemical properties of 2-(trimethylsilyl)ethanethiol is presented

in the table below.
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Property Value

Molecular Formula (CH₃)₃SiCH₂CH₂SH

Molecular Weight 134.32 g/mol

CAS Number 18143-30-1

Appearance Colorless liquid

Boiling Point 144-146 °C (lit.)[1][3]

52-54 °C at 25 Torr[4]

62-63 °C at 43 mmHg[3]

Density 0.839 g/mL at 25 °C (lit.)[1]

Refractive Index (n20/D) 1.454 (lit.)[1]

Synthesis Methodology: A Two-Step Approach
The most common and efficient laboratory-scale synthesis of 2-(trimethylsilyl)ethanethiol
involves a two-step process. The first step is the radical-initiated addition of thioacetic acid to

vinyltrimethylsilane, which forms the intermediate S-[2-(trimethylsilyl)ethyl] thioacetate. The

subsequent step involves the hydrolysis of this thioacetate to yield the final thiol product.

Step 1: Synthesis of S-[2-(Trimethylsilyl)ethyl]
thioacetate
The initial reaction is a free-radical addition, a reliable method for forming carbon-sulfur bonds.

The use of a radical initiator, such as azobisisobutyronitrile (AIBN), facilitates the addition of

thioacetic acid across the double bond of vinyltrimethylsilane. While thermal initiation is

effective, photochemical methods may offer improved regioselectivity, favoring the desired 2-

substituted product over the 1-substituted isomer.[1]
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Vinyltrimethylsilane

Reaction Mixture
(Gentle Reflux, 60-63°C)
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S-[2-(Trimethylsilyl)ethyl] thioacetate
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Hydrolysis

KOH in Methanol

Aqueous Workup
(Citric Acid)

Saponification
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Crude 2-(Trimethylsilyl)ethanethiol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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